3-(4-fluorophenyl)-N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-N-[2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C24H18FN5O3/c1-30-20(14-19(28-30)15-8-10-17(25)11-9-15)24(31)26-18-6-3-2-5-16(18)13-22-27-23(29-33-22)21-7-4-12-32-21/h2-12,14H,13H2,1H3,(H,26,31)
• InChI Key: JXLCBEISSYFBMF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NC3=CC=CC=C3CC4=NC(=NO4)C5=CC=CO5
• Molecular Formula: C24H18FN5O3
• Molecular Weight: 443.4 g/mol

Description

3-(4-fluorophenyl)-N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C24H18FN5O3 and its molecular weight is 443.438. The purity is usually 95%.
The exact mass of the compound 3-(4-fluorophenyl)-N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-1-methyl-1H-pyrazole-5-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-(4-fluorophenyl)-N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-1-methyl-1H-pyrazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-fluorophenyl)-N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-1-methyl-1H-pyrazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity Heterocyclic compounds, similar to the one , have shown promise in antiviral applications. For instance, derivatives of furanone demonstrated significant antiviral activity against the H5N1 avian influenza virus. These compounds, including 1-(4-bromophenyl)-N-hydroxy-5-phenyl-1H-pyrazole-3-carboxamide, displayed high efficacy in inhibiting the H5N1 virus, suggesting potential for related heterocyclic compounds in antiviral research (Flefel et al., 2012).

Chemical Synthesis Applications Studies have reported the decarboxylative fluorination of heteroaromatic carboxylic acids, which includes pyrazole and furan derivatives. These processes are crucial for synthesizing fluorinated compounds, indicating the potential utility of such heterocyclic compounds in chemical synthesis (Yuan et al., 2017).

Antimicrobial Activity Heteroaryl pyrazole derivatives, including those with furan moieties, have been explored for their antimicrobial properties. For example, Schiff bases of chitosan with heteroaryl pyrazoles have shown significant antimicrobial activity against a range of bacteria and fungi. This highlights the potential of such compounds in developing new antimicrobial agents (Hamed et al., 2020).

Cytotoxicity and Anticancer Activity Some pyrazole derivatives have been investigated for their cytotoxic effects and potential anticancer activity. For instance, compounds with a pyrazole core have shown promising results in inhibiting cancer cell growth. This suggests that related heterocyclic compounds could be explored further in cancer research (Ahsan et al., 2018).